2-[(3-Methoxy-2-naphthoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• CAS RN: 5650-19-1
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 2-[(3-methoxynaphthalene-2-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H20N2O3S/c1-26-16-11-13-7-3-2-6-12(13)10-15(16)20(25)23-21-18(19(22)24)14-8-4-5-9-17(14)27-21/h2-3,6-7,10-11H,4-5,8-9H2,1H3,(H2,22,24)(H,23,25)
• InChI Key: SQLUBCIGDPEXAV-UHFFFAOYSA-N
• SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)N

Description

2-[(3-Methoxy-2-naphthoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of medicine. It is a benzothiophene derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 2-[(3-Methoxy-2-naphthoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the production of inflammatory cytokines and prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-Methoxy-2-naphthoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has anti-inflammatory and analgesic effects in animal models. It has also been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Methoxy-2-naphthoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its potential as a therapeutic agent for inflammatory diseases. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

There are several potential future directions for the study of 2-[(3-Methoxy-2-naphthoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is to further investigate its mechanism of action, which may lead to the development of more effective therapeutic agents for inflammatory diseases. Another direction is to study its potential applications in other disease states, such as cancer and neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration of the compound for therapeutic use.

Synthesis Methods

The synthesis of 2-[(3-Methoxy-2-naphthoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been achieved through various methods. One such method involves the condensation of 2-naphthoic acid with 2-aminothiophenol to form 2-(2-aminothiophenyl)naphthalene-1-carboxylic acid, which is then reacted with methoxybenzoyl chloride to form the desired compound.

Scientific Research Applications

2-[(3-Methoxy-2-naphthoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as arthritis and multiple sclerosis.